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Compound of Interest

Compound Name: OAB-14

Cat. No.: B1193338

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical information and protocols for the use

of OAB-14, a promising therapeutic candidate for Alzheimer's disease, in a laboratory setting.

This document outlines the solubility, stability, and handling of OAB-14, along with detailed

protocols for its application in in vitro studies and a validated analytical method for its

quantification.

Product Information
Property Description

IUPAC Name

N-(2-aminoethyl)-4-(1-(3,5,5,8,8-pentamethyl-

5,6,7,8-tetrahydronaphthalen-2-

yl)ethenyl)benzamide

Molecular Formula C32H46N4O2

Molecular Weight 518.73 g/mol

CAS Number 2140911-49-3

Appearance White to off-white solid
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Solubility
OAB-14 exhibits limited solubility in aqueous solutions but is soluble in organic solvents.

Detailed solubility information is crucial for the preparation of stock solutions and experimental

media.

Table 1: OAB-14 Solubility in Common Laboratory Solvents

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL (≥ 38.56 mM)

Requires ultrasonication,

warming, pH adjustment to 3

with HCl, and heating to 60°C

for complete dissolution. Use

freshly opened, anhydrous

DMSO.[1]

Ethanol Insoluble
Data not available in searched

literature.

Methanol Insoluble
Data not available in searched

literature.

Phosphate-Buffered Saline

(PBS)
Insoluble

Data not available in searched

literature.

Water Insoluble
Data not available in searched

literature.

Stability and Storage
Proper storage of OAB-14 is essential to maintain its integrity and activity for experimental use.

Table 2: OAB-14 Stability and Storage Recommendations
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Form
Storage

Temperature
Storage Period Notes

Solid (Powder) -20°C 3 years
Store in a dry, dark

place.

4°C 2 years
For shorter-term

storage.

In DMSO -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month
For more frequent

use.

Forced Degradation: Information on the degradation pathways of OAB-14 under stress

conditions such as acidic, basic, oxidative, thermal, and photolytic environments is not currently

available in the public domain. It is recommended to protect OAB-14 solutions from light and

extreme temperatures.

Experimental Protocols
Preparation of OAB-14 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of OAB-14 in DMSO, which

can be further diluted for use in cell culture experiments.

Materials:

OAB-14 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Water bath sonicator
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Water bath or heating block

pH meter or pH indicator strips

1N Hydrochloric acid (HCl)

Sterile syringe filters (0.22 µm)

Procedure:

Weigh out the required amount of OAB-14 powder in a sterile conical tube. For example, for

1 mL of a 10 mM stock solution, weigh 5.19 mg of OAB-14.

Add the appropriate volume of anhydrous DMSO to the tube.

Vortex the mixture thoroughly for 1-2 minutes.

Sonicate the suspension in a water bath sonicator for 15-30 minutes.

Warm the solution to 60°C using a water bath or heating block.

Adjust the pH of the solution to approximately 3 with 1N HCl. Monitor the pH carefully.

Continue heating at 60°C with intermittent vortexing until the solid is completely dissolved.

Allow the solution to cool to room temperature.

Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-

protected tube.

Aliquot the stock solution into smaller volumes to minimize freeze-thaw cycles and store at

-80°C for up to 6 months.

In Vitro Assay: OAB-14 Treatment of SH-SY5Y Cells for
Amyloid-β Clearance
This protocol outlines a cell-based assay to evaluate the efficacy of OAB-14 in promoting the

clearance of amyloid-β (Aβ) in a human neuroblastoma cell line (SH-SY5Y), a common model
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for Alzheimer's disease research.

Materials:

SH-SY5Y cells

Complete cell culture medium (e.g., DMEM/F12 supplemented with 10% FBS and 1%

Penicillin-Streptomycin)

OAB-14 stock solution (10 mM in DMSO)

Amyloid-β (1-42) peptide, pre-aggregated

Cell lysis buffer

Aβ ELISA kit

96-well cell culture plates

CO2 incubator (37°C, 5% CO2)

Microplate reader

Procedure:

Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10^5 cells/well and

allow them to adhere and grow for 24 hours in a CO2 incubator.

Preparation of Treatment Media: Prepare serial dilutions of OAB-14 in complete cell culture

medium from the 10 mM DMSO stock solution. The final DMSO concentration in the media

should be kept below 0.1% to avoid cytotoxicity. Also, prepare a vehicle control with the

same final DMSO concentration.

Amyloid-β Treatment: Add pre-aggregated Aβ(1-42) to the cells at a final concentration of 10

µM.

OAB-14 Treatment: Immediately after adding Aβ, replace the medium with the prepared

OAB-14 treatment media or vehicle control.
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Incubation: Incubate the cells for 24-48 hours.

Cell Lysis and Aβ Quantification: After incubation, collect the cell culture supernatant and

lyse the cells according to the Aβ ELISA kit manufacturer's instructions. Measure the

concentration of Aβ in both the supernatant and the cell lysate using the ELISA kit and a

microplate reader.

Data Analysis: Compare the levels of Aβ in the OAB-14-treated wells to the vehicle-treated

wells to determine the effect of OAB-14 on Aβ clearance.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) for
OAB-14 Quantification
A validated HPLC method for the routine quantification of OAB-14 is not yet publicly available.

However, based on the chemical structure of OAB-14, a reverse-phase HPLC method with UV

detection would be a suitable approach. The following is a proposed starting method for

development and validation.

Table 3: Proposed HPLC Method Parameters for OAB-14 Analysis
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Parameter Proposed Condition

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient

Start with 30% B, increase to 95% B over 15

minutes, hold for 5 minutes, then return to initial

conditions.

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

Detection UV at approximately 254 nm

Standard Preparation

Prepare a stock solution of OAB-14 in DMSO

and dilute with the mobile phase to create a

calibration curve.

Mechanism of Action and Signaling Pathways
OAB-14 has been shown to exert its neuroprotective effects through the modulation of key

cellular signaling pathways involved in autophagy and mitochondrial function.

AMPK/mTOR Signaling Pathway
OAB-14 restores autophagy flux through the activation of the AMP-activated protein kinase

(AMPK) and subsequent inhibition of the mammalian target of rapamycin (mTOR) pathway.

This process is crucial for the clearance of aggregated proteins like amyloid-β.
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Caption: OAB-14 activates AMPK, which in turn inhibits mTORC1, leading to the induction of

autophagy and subsequent clearance of amyloid-β.

SIRT3-Dependent Mitochondrial Protection
OAB-14 also alleviates mitochondrial impairment through a mechanism dependent on Sirtuin 3

(SIRT3). It increases the expression and activity of SIRT3, leading to the deacetylation of

mitochondrial proteins and a reduction in mitochondrial reactive oxygen species (mtROS).
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Caption: OAB-14 enhances SIRT3 expression and activity, promoting mitochondrial protein

deacetylation, which reduces oxidative stress and improves mitochondrial function.

Safety Precautions
OAB-14 is a research chemical. Standard laboratory safety precautions should be followed

when handling this compound. Wear appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses. Avoid inhalation of the powder and contact

with skin and eyes. In case of contact, wash the affected area thoroughly with water. Consult

the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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